Cas no 1263285-11-5 (2-(3,4-Difluorophenyl)acetimidamide hydrochloride)

• Product Name: 2-(3,4-Difluorophenyl)acetimidamide hydrochloride
• CAS No: 1263285-11-5
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 1089707
• PubChem ID: 46941399
• Update Time: 2025-08-03

2-(3,4-Difluorophenyl)acetimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenyl)acetimidamide hydrochloride
• 2-(3,4-difluorophenyl)ethanimidamide,hydrochloride
• 2-(3,4-Difluorophenyl)acetimidamidehydrochloride
• (3,4-Difluorophenyl)ethanimidamide--hydrogen chloride (1/1)
• AKOS015890910
• 1263285-11-5
• 2-(3,4-difluorophenyl)ethanimidamide;hydrochloride
• DTXSID80677416

• Inchi： 1S/C8H8F2N2.ClH/c9-6-2-1-5(3-7(6)10)4-8(11)12;/h1-3H,4H2,(H3,11,12);1H
• InChI Key： MZOUMKGLHCPTGV-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)CC(=N)N)F

Computed Properties

• Exact Mass: 206.0422323g/mol
• Monoisotopic Mass: 206.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3,4-Difluorophenyl)acetimidamide hydrochloride

2-(3,4-Difluorophenyl)acetimidamide hydrochloride: A Comprehensive Overview

The compound 2-(3,4-Difluorophenyl)acetimidamide hydrochloride (CAS No. 1263285-11-5) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

Chemical Structure and Properties

2-(3,4-Difluorophenyl)acetimidamide hydrochloride consists of a phenyl ring substituted with two fluorine atoms at the 3 and 4 positions. The phenyl group is connected to an acetimidamide moiety via a methylene bridge. The presence of fluorine atoms introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. The hydrochloride salt form ensures solubility in aqueous media, making it suitable for various biochemical applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Fluorine substitution enhances lipophilicity and bioavailability, making 2-(3,4-Difluorophenyl)acetimidamide hydrochloride a promising candidate for drug delivery systems. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

Synthesis and Characterization

The synthesis of 2-(3,4-Difluorophenyl)acetimidamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding acetamidine intermediate. The introduction of the difluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions. The final step involves protonation to form the hydrochloride salt.

Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound. These studies have provided insights into its molecular geometry and stereochemistry, which are critical for understanding its interaction with biological systems.

Applications in Pharmaceutical Research

One of the most notable applications of 2-(3,4-Difluorophenyl)acetimidamide hydrochloride is in the development of novel therapeutic agents. Its unique structure allows it to serve as a scaffold for designing inhibitors of various enzymes and receptors. For instance, recent research has focused on its potential as an antagonist for G-protein coupled receptors (GPCRs), which are key targets in treating cardiovascular diseases and neurological disorders.

In addition to its role in drug discovery, this compound has been utilized in peptide synthesis as an activating agent for carboxylic acids. Its ability to activate carboxylic acids under mild conditions has made it a valuable reagent in organic synthesis.

Recent Research Findings

Recent studies have explored the use of 2-(3,4-Difluorophenyl)acetimidamide hydrochloride in the development of fluorescent sensors for detecting metal ions and anions. Its fluorinated aromatic ring facilitates energy transfer processes, enabling sensitive detection of analytes in complex matrices.

Moreover, researchers have investigated its potential as a catalyst in asymmetric synthesis reactions. The fluorine atoms on the phenyl ring contribute to chiral induction, making this compound a promising candidate for enantioselective reactions.

Conclusion

2-(3,4-Difluorophenyl)acetimidamide hydrochloride (CAS No. 1263285-11-5) is a versatile compound with wide-ranging applications in pharmaceuticals, organic synthesis, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific research is expected to grow significantly.